Cas no 40235-68-5 (1-Acetoxy-3-chloroacetone)

• Product Name: 1-Acetoxy-3-chloroacetone
• CAS No: 40235-68-5
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• MDL: MFCD00191365
• CID: 329582
• PubChem ID: 87562702
• Update Time: 2025-11-01

1-Acetoxy-3-chloroacetone Chemical and Physical Properties

Names and Identifiers

• 1-ACETOXY-3-CHLOROACETONE
• (3-chloro-2-oxopropyl) acetate
• 1-(acetyloxy)-3-chloro-2-Propanone
• 2-Propanone,1-(acetyloxy)-3-chloro-
• 3-Chloro-2-oxopropyl acetate
• 1-Acetoxy-3-acetenyl Chloride
• 1-Acetoxy-3-chloro-2-propanone
• Chloroacetol acetate
• 2-Propanone, 1-(acetyloxy)-3-chloro-
• Chlorohydroxyacetone acetate
• 1-Acetyloxy-3-chloroacetone
• 1-Acetoxy-3-chloropropan-2-one
• 1-chloro-3-acetoxyacetone
• 1-chloro-3-acetoxypropanone
• 1-Chloro-3-acet
• AKOS006228400
• SCHEMBL197897
• D88398
• 1-02-00-00072 (Beilstein Handbook Reference)
• 3-Chloro-2-oxopropyl acetate, AldrichCPR
• FT-0692106
• A1232
• LCMPIWIWBGHBOY-UHFFFAOYSA-N
• CHEMBL3276494
• 40235-68-5
• 3-chloro-2-oxopropylacetate
• AMY14363
• DTXSID1068221
• MFCD00191365
• A873411
• ACETIC ACID, CHLOROACETYLMETHYL ESTER
• acetic acid 3-chloro-2-oxo-propyl ester
• 1-Chloro-3-acetoxy-2-propanone
• CS-W018134
• FS-4491
• BRN 1759066
• DA-30738
• 1-Acetoxy-3-chloroacetone

• MDL： MFCD00191365
• Inchi： 1S/C5H7ClO3/c1-4(7)9-3-5(8)2-6/h2-3H2,1H3
• InChI Key： LCMPIWIWBGHBOY-UHFFFAOYSA-N
• SMILES： ClCC(COC(C)=O)=O
• BRN： 1759066

Computed Properties

• Exact Mass: 150.00800
• Monoisotopic Mass: 150.008372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 112-114 ºC (16 Torr)
• Flash Point: 86.4±20.8 ºC,
• Refractive Index: 1.4510-1.4540
• Solubility: Dissolution (80 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.35740
• Solubility: Not determined

1-Acetoxy-3-chloroacetone Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H302+H312+H332-H314-H341
• Warning Statement： P201-P202-P210-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P313-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2922
• Hazard Category Code： 23/24/25-34-36-25
• Safety Instruction： S23; S26; S36/37/39
• RTECS：AF8600000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R23/24/25; R34

Additional information on 1-Acetoxy-3-chloroacetone

Recent Advances in the Study of 1-Acetoxy-3-chloroacetone (CAS: 40235-68-5) in Chemical Biology and Pharmaceutical Research

1-Acetoxy-3-chloroacetone (CAS: 40235-68-5) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a key building block in the synthesis of bioactive molecules, including potential drug candidates. This research brief consolidates the latest findings on its chemical properties, synthetic utility, and biological activities, providing insights into its growing importance in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Acetoxy-3-chloroacetone in the synthesis of novel β-lactam derivatives, which exhibited promising antibacterial activity against multidrug-resistant strains. The research team utilized a microwave-assisted synthesis approach, achieving higher yields (78-92%) and reduced reaction times compared to conventional methods. These findings suggest potential applications in addressing the global antibiotic resistance crisis.

In chemical biology applications, researchers at Stanford University (2024) reported the use of 1-Acetoxy-3-chloroacetone as a bifunctional linker for protein conjugation. The compound's unique reactivity profile allowed for selective modification of cysteine residues while maintaining protein stability, offering new possibilities for bioconjugation strategies in drug delivery systems. The study particularly emphasized its advantages over traditional maleimide-based linkers in terms of stability and specificity.

Recent toxicological assessments (Environmental Science & Technology, 2024) have provided updated safety data on 1-Acetoxy-3-chloroacetone, establishing an LD50 of 320 mg/kg in rodent models and identifying its primary metabolic pathways. These findings are crucial for regulatory compliance in pharmaceutical manufacturing processes where this compound is employed as an intermediate.

Emerging applications in radiopharmaceuticals have been explored by a German research consortium (2024), utilizing the chloroacetone moiety of 1-Acetoxy-3-chloroacetone for fluorine-18 labeling. The developed protocol achieved radiochemical yields of 65±5%, with excellent in vivo stability, opening new avenues for PET tracer development.

From an industrial perspective, recent process optimization studies (Organic Process Research & Development, 2023) have demonstrated scalable production methods for 1-Acetoxy-3-chloroacetone with improved purity (>99.5%) and reduced environmental impact through green chemistry approaches. These advancements address previous challenges in large-scale manufacturing while meeting increasingly stringent regulatory requirements.

The compound's mechanism of action in biological systems continues to be elucidated. A 2024 Nature Chemical Biology publication revealed that 1-Acetoxy-3-chloroacetone derivatives can selectively inhibit certain kinase pathways through unique covalent binding modes, suggesting potential as targeted therapeutics for oncology applications. This discovery was made possible through advanced mass spectrometry and crystallography techniques.

Future research directions appear to focus on expanding the structural diversity of 1-Acetoxy-3-chloroacetone derivatives and exploring their applications in targeted drug delivery, particularly in overcoming biological barriers. The compound's unique chemical properties position it as a valuable tool in both medicinal chemistry and chemical biology research, with potential impacts across multiple therapeutic areas.